Cas no 1424993-25-8 (6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine)

• Product Name: 6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine
• CAS No: 1424993-25-8
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• MDL: MFCD31431964
• CID: 4781782
• Update Time: 2025-05-20

6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperazin-1-yl)pyridine-3,4-diamine
• TQP0544
• 6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine

• MDL： MFCD31431964
• Inchi： 1S/C10H17N5/c1-14-2-4-15(5-3-14)10-6-8(11)9(12)7-13-10/h6-7H,2-5,12H2,1H3,(H2,11,13)
• InChI Key： RXEWJXMBHSAXJN-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C(=CN=2)N)N)CCN(C)CC1

Computed Properties

• Exact Mass: 207.14839556 g/mol
• Monoisotopic Mass: 207.14839556 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.4
• Molecular Weight: 207.28

Additional information on 6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine

Professional Introduction to 6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine (CAS No. 1424993-25-8)

6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1424993-25-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a pyridine core substituted with an amine group at the 3 and 4 positions, further modified with a 4-methylpiperazine moiety. This specific arrangement imparts distinct pharmacological characteristics that make it a valuable candidate for further research and development.

The< strong>6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine molecule exhibits a high degree of versatility, which is particularly evident in its interactions with biological targets. The presence of both nitrogen-rich heterocycles (pyridine and piperazine) suggests potential binding affinities with enzymes and receptors involved in various metabolic pathways. Recent studies have highlighted the compound's role in modulating neurotransmitter systems, making it a promising candidate for therapeutic applications in neurological disorders.

In the realm of drug discovery, the< strong>CAS No. 1424993-25-8 compound has been extensively studied for its pharmacokinetic and pharmacodynamic properties. The pyridine-diamine structure provides a scaffold that can be further modified to enhance drug-like characteristics such as solubility, bioavailability, and metabolic stability. Researchers have leveraged this compound to develop novel derivatives with improved efficacy and reduced side effects. For instance, modifications at the piperazine ring have been shown to influence receptor selectivity, which is crucial for minimizing off-target effects.

One of the most compelling aspects of< strong>6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are key targets in cancer therapy. Preclinical studies have demonstrated encouraging results in cell culture models, suggesting that further investigation could lead to the development of new anticancer agents. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The synthesis of< strong>CAS No. 1424993-25-8 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the scalability of production but also allow for the introduction of diverse functional groups, enabling the creation of a library of derivatives for screening purposes.

The pharmacological profile of< strong>6-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with various biological targets with high affinity, including G-protein coupled receptors (GPCRs) and ion channels. Such interactions are critical for understanding its mechanism of action and for designing drugs that can modulate these pathways effectively.

In conclusion, the< strong>CAS No. 1424993-25-8 compound represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Ongoing research continues to uncover new applications for this molecule, particularly in the treatment of neurological and oncological disorders. As our understanding of its mechanisms improves, so too does its potential as a therapeutic agent. The continued exploration of derivatives and analogs based on this scaffold holds great promise for future medical breakthroughs.